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Compound of Interest

Compound Name: 4-Bromoanisole-13C6

Cat. No.: B12415599

Technical Guide: 4-Bromoanisole-3Cs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromoanisole-13Ce, a stable
isotope-labeled internal standard crucial for quantitative analysis in various scientific
disciplines. This document details its chemical and physical properties, outlines its primary

application in mass spectrometry-based assays, and provides an illustrative experimental
workflow.

Chemical Identity and Properties

4-Bromoanisole-13Ce is a form of 4-bromoanisole where the six carbon atoms in the benzene
ring are replaced with the stable isotope carbon-13. This isotopic labeling makes it an ideal
internal standard for mass spectrometry applications, as it is chemically identical to the
unlabeled analyte but mass-shifted, allowing for precise quantification.

Table 1: Chemical and Physical Data of 4-Bromoanisole-13Cs and Unlabeled 4-Bromoanisole
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4-Bromoanisole

Property 4-Bromoanisole-**Ce

(Unlabeled)
CAS Number 1538556-42-1[1][2] 104-92-7
Molecular Formula 13CeH7BrO CsHsBrO
Molecular Weight 193.00 g/mol [1] 187.04 g/mol

Clear, colorless to pale yellow Clear, colorless to pale yellow
Appearance

liquid liquid
Melting Point No data available 9-10 °C
Boiling Point No data available 223 °C
Density No data available 1.494 g/mL at 25 °C

Note: Specific physical properties for 4-Bromoanisole-3Ce are not readily available. The data
for the unlabeled compound are provided as a close approximation due to the negligible effect
of isotopic substitution on these physical constants.

Application in Quantitative Analysis

The primary application of 4-Bromoanisole-3Ce is as an internal standard in quantitative mass
spectrometry (MS) and chromatography-mass spectrometry (GC-MS or LC-MS) analyses. The
use of a stable isotope-labeled internal standard is the gold standard for correcting for analyte
loss during sample preparation and for variations in instrument response, thereby ensuring
high accuracy and precision in analytical measurements.

Experimental Workflow: Use as an Internal Standard

The following workflow outlines the general procedure for using 4-Bromoanisole-13Cs as an
internal standard for the quantification of unlabeled 4-bromoanisole in a sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. clearsynth.com [clearsynth.com]
e 2. 4-Bromoanisole-13C6 | CAS#:1538556-42-1 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [4-Bromoanisole-13C6 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415599#4-bromoanisole-13c6-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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